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CAS No.: 2140327-37-1
Cat. No.: B15561877
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A Comparative Guide to Proquinazid
Quantification Methodologies

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methodologies for the quantification
of proquinazid, a quinazoline-based fungicide used in the control of powdery mildew,
particularly in viticulture. The performance of Gas Chromatography-Mass Spectrometry (GC-
MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methods are
evaluated across various matrices, including grapes, wine, and soil. This document synthesizes
data from various validation studies to offer a comprehensive overview for laboratory
professionals.

Data Presentation: Performance Characteristics

The following tables summarize the quantitative performance data for proquinazin
guantification using different analytical techniques and sample matrices. These values are
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essential for selecting the appropriate method based on the required sensitivity, accuracy, and
precision.

Table 1: Performance of GC-Based Methods for Proquinazid Quantification

Limit of o
; e - Precision
Matrix Method Quantification Recovery (%)
(RSD %)

(LOQ)
Grapes GC/MS 0.02 mg/kg 72 - 96 Not Specified
Grapes GC-ECD Not Specified 90.12 Not Specified
Grape Leaves GC-ECD Not Specified 81.00 Not Specified
Soil GC-MS/MS 0.01 ug/g 70-119 <20

Table 2: Performance of LC-Based Methods for Proquinazid Quantification

Limit of o
; e - Precision
Matrix Method Quantification Recovery (%)
(RSD %)
(LOQ)
Grapevine -~ - -
LC-MS/MS Not Specified Not Specified Not Specified
Leaves
Grapes & Wine LC-MS/MS Not Specified 71-118 Not Specified
Soil LC-MS/MS 0.01 pg/g 72.6 - 119 <20

Note: "Not Specified" indicates that the specific data for proquinazid was not detailed in the
multi-residue studies reviewed.

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These protocols are based
on established and validated methods for pesticide residue analysis.
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Protocol 1: QUEChERS Sample Preparation for Grapes

and Soil

The "Quick, Easy, Cheap, Effective, Rugged, and Safe" (QUEChERS) method is a widely
adopted sample preparation technique for pesticide residue analysis.

Materials:

Homogenizer or blender

» 50 mL polypropylene centrifuge tubes with screw caps
e Acetonitrile (ACN), HPLC grade

¢ Magnesium sulfate (MgSOa), anhydrous
e Sodium chloride (NaCl)

e Sodium citrate tribasic dihydrate

e Sodium citrate dibasic sesquihydrate

¢ Primary secondary amine (PSA) sorbent
» C18 sorbent

o Centrifuge capable of = 3000 x g

o \ortex mixer

Procedure (based on EN 15662):

» Homogenization: Weigh 10 g of a representative homogenized sample (grapes or soil) into a
50 mL centrifuge tube.

o Extraction:

o Add 10 mL of acetonitrile to the tube.
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[e]

Add internal standards if required.

o

Shake vigorously for 1 minute.

[¢]

Add the QUEChERS extraction salt packet containing 4 g MgSOa, 1 g NaCl, 1 g sodium
citrate tribasic dihydrate, and 0.5 g sodium citrate dibasic sesquihydrate.

[¢]

Immediately shake vigorously for 1 minute.

o Centrifugation: Centrifuge the tube at = 3000 x g for 5 minutes.
o Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

o Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL microcentrifuge tube
containing 150 mg MgSOQOa4, 50 mg PSA, and 50 mg C18 (for samples with fat content).

o Vortex for 30 seconds.
» Final Centrifugation: Centrifuge at high speed for 5 minutes.

o Sample for Analysis: The supernatant is ready for analysis by GC-MS/MS or LC-MS/MS. For
LC-MS/MS, the extract may be diluted with a suitable mobile phase. For GC-MS/MS, the
extract can be analyzed directly or after solvent exchange.[1]

Protocol 2: GC-MS/MS Analysis

Instrumentation:

e Gas chromatograph coupled to a tandem mass spectrometer (GC-MS/MS) with an
appropriate autosampler.

o Capillary column suitable for pesticide analysis (e.g., HP-5MS or equivalent).
Typical GC-MS/MS Parameters:
e Injector Temperature: 250 °C

« Injection Mode: Splitless
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e Carrier Gas: Helium at a constant flow rate.

e Oven Temperature Program:

[¢]

Initial temperature: 70 °C, hold for 2 minutes.

[¢]

Ramp to 150 °C at 25 °C/min.

[e]

Ramp to 200 °C at 3 °C/min.

o

Ramp to 300 °C at 8 °C/min, hold for 10 minutes.
e MS lon Source Temperature: 230 °C

e MS Quadrupole Temperature: 150 °C

 lonization Mode: Electron lonization (El) at 70 eV.

e Acquisition Mode: Multiple Reaction Monitoring (MRM). Specific precursor and product ions
for proquinazid must be optimized.

Protocol 3: LC-MS/MS Analysis

Instrumentation:

e Liquid chromatograph (HPLC or UPLC) coupled to a tandem mass spectrometer (LC-
MS/MS) with an electrospray ionization (ESI) source.

e Reversed-phase C18 column.

Typical LC-MS/MS Parameters:

» Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium formate.

» Mobile Phase B: Methanol with 0.1% formic acid and 5 mM ammonium formate.

o Gradient Elution: A typical gradient would start at a low percentage of Mobile Phase B,
ramping up to a high percentage to elute the analytes, followed by a re-equilibration step.
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Flow Rate: 0.3 - 0.5 mL/min.

Column Temperature: 40 °C.

lonization Mode: ESI in positive mode.

Acquisition Mode: Multiple Reaction Monitoring (MRM). Specific precursor and product ions

for proquinazid must be optimized.

Mandatory Visualizations

The following diagrams illustrate the experimental workflows and a comparison of the analytical

techniques.
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Figure 1: Experimental workflow for proquinazid analysis.
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GC-MS/MS

Cons:
- Derivatization may be needed for some compounds
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- Mass Spectrometry - Good for volatile compounds
Analysis via

- Established methods

Proquinazid LC-MS/MS

Liquid Chromatography- Cons:
Tangem Mass S e?:tréjm)étr - Matrix effects can be more pronounced
B Y - Higher initial instrument cost

Pros:
- Wide applicability to polar and non-polar compounds
- No derivatization needed for most pesticides
- High sensitivity and selectivity
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Figure 2: Comparison of GC-MS/MS and LC-MS/MS techniques.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Inter-laboratory comparison of Proquinazid
guantification methods]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15561877/docs#inter-laboratory-comparison-of-
proquinazid-quantification-methods]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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